Cas no 1354018-28-2 (N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide)

• Product Name: N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide
• CAS No: 1354018-28-2
• MF: C₁₆H₂₃ClN₂O
• MW: 294.819623231888
• CID: 2157629
• Update Time: 2025-06-10

N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-((s)-1-benzyl-piperidin-3-yl)-2-chloro-n-ethyl-acetamide
• (S)-N-(1-Benzylpiperidin-3-yl)-2-chloro-N-ethylacetamide
• AM96734
• N-((S)-1-benzylpiperidin-3-yl)-2-chloro-N-ethylacetamide
• N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide

• Inchi： 1S/C16H23ClN2O/c1-2-19(16(20)11-17)15-9-6-10-18(13-15)12-14-7-4-3-5-8-14/h3-5,7-8,15H,2,6,9-13H2,1H3/t15-/m0/s1
• InChI Key： IATOYQCUOIQASY-HNNXBMFYSA-N
• SMILES： ClCC(N(CC)[C@@H]1CN(CC2C=CC=CC=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Topological Polar Surface Area: 23.6

Additional information on N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide

Professional Introduction to N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide (CAS No. 1354018-28-2)

N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide, with the CAS number 1354018-28-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a chiral center at the piperidine ring, specifically the (S)-configuration, makes this compound a valuable scaffold for the synthesis of enantiomerically pure pharmaceutical agents.

The chemical structure of N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide consists of a piperidine core substituted with a benzyl group at the 1-position and a chloroacetyl group at the 2-position, further modified by an ethyl amide moiety. This specific arrangement of functional groups contributes to its reactivity and makes it a versatile intermediate in organic synthesis. The compound's ability to participate in various chemical transformations, such as nucleophilic substitution and condensation reactions, underscores its utility in constructing more complex molecules.

In recent years, there has been a growing emphasis on the development of chiral drugs due to their improved pharmacological properties compared to their racemic counterparts. The (S)-configuration of the piperidine ring in N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide aligns with this trend, as it allows for the synthesis of enantiomerically pure drugs that can exhibit higher efficacy and lower toxicity. This has led to increased research into methods for the stereoselective synthesis of such compounds.

One of the most promising applications of N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide is in the field of central nervous system (CNS) drug discovery. Piperidine derivatives are well-known for their ability to cross the blood-brain barrier, making them ideal candidates for treating neurological disorders. The chiral nature of this compound suggests that it could be used to develop novel therapeutics that target specific neural pathways with high selectivity.

Recent studies have also explored the potential of N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide as a precursor for antipsychotic and antidepressant drugs. The structural motif present in this compound shares similarities with known active pharmaceutical ingredients (APIs) used in these therapeutic areas. By leveraging this scaffold, researchers aim to develop new drugs that offer improved efficacy and reduced side effects compared to existing treatments.

The synthesis of N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps in the synthetic route include the formation of the piperidine ring, introduction of the benzyl group, and subsequent functionalization with the chloroacetyl and ethyl amide groups. Advances in catalytic methods and asymmetric synthesis have significantly enhanced the efficiency and scalability of these processes.

Another area where N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide shows promise is in oncology research. Piperidine derivatives have been investigated for their potential role in inhibiting kinases and other enzymes involved in cancer cell proliferation. The chiral center in this compound could be exploited to develop highly selective inhibitors that target specific oncogenic pathways, thereby improving treatment outcomes for cancer patients.

The pharmacokinetic properties of N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide are also subjects of ongoing research. Understanding how this compound is metabolized and excreted by the body is crucial for optimizing its therapeutic use. Studies using computational modeling and experimental techniques have provided valuable insights into its metabolic pathways, helping researchers design more effective drug candidates.

In conclusion, N-((S)-1-Benzyl-piperidin-3-yl)-2-chloro-N-ethyl-acetamide (CAS No. 1354018-28-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and chiral nature make it an attractive scaffold for developing novel therapeutics targeting various diseases, including neurological disorders and cancer. Continued research into its synthesis, pharmacology, and metabolic properties will likely lead to new breakthroughs in drug development.